molecular formula C23H24N2O B5717560 1-(3-phenoxybenzyl)-4-phenylpiperazine

1-(3-phenoxybenzyl)-4-phenylpiperazine

Cat. No. B5717560
M. Wt: 344.4 g/mol
InChI Key: VFUUMWZZGHDYHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-phenoxybenzyl)-4-phenylpiperazine, commonly known as PBZP, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in scientific research, particularly in the field of neuroscience. PBZP has been shown to have promising effects on the central nervous system, making it a potential candidate for the development of new drugs for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of PBZP is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. PBZP has also been shown to modulate the activity of GABA and glutamate, two neurotransmitters that play a key role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
PBZP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in the regulation of mood and behavior. PBZP has also been shown to increase the levels of GABA in the brain, which is a neurotransmitter that plays a key role in the regulation of neuronal activity.

Advantages and Limitations for Lab Experiments

PBZP has a number of advantages and limitations for lab experiments. One advantage is that it has been shown to have a high degree of selectivity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in the regulation of mood and behavior. However, one limitation is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on PBZP. One area of research is the development of new drugs based on the structure of PBZP for the treatment of various neurological disorders. Another area of research is the further elucidation of the mechanism of action of PBZP, which could lead to a better understanding of the role of the 5-HT1A receptor in the regulation of mood and behavior. Additionally, research could be conducted to explore the potential use of PBZP as a diagnostic tool for various neurological disorders.

Synthesis Methods

PBZP can be synthesized using various methods, including the reaction of 1-(3-phenoxybenzyl)piperazine with phenylmagnesium bromide, or the reaction of 1-(3-phenoxybenzyl)piperazine with benzophenone in the presence of a Lewis acid catalyst. The synthesis of PBZP is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

PBZP has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have promising effects on the central nervous system, making it a potential candidate for the development of new drugs for the treatment of various neurological disorders. PBZP has been shown to have anxiolytic and antidepressant effects, as well as antipsychotic and anticonvulsant effects.

properties

IUPAC Name

1-[(3-phenoxyphenyl)methyl]-4-phenylpiperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N2O/c1-3-9-21(10-4-1)25-16-14-24(15-17-25)19-20-8-7-13-23(18-20)26-22-11-5-2-6-12-22/h1-13,18H,14-17,19H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VFUUMWZZGHDYHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC(=CC=C2)OC3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(3-Phenoxyphenyl)methyl]-4-phenylpiperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.